1-[4-[3-(Pyrimidin-2-yloxymethyl)piperidine-1-carbonyl]phenyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-[3-(pyrimidin-2-yloxymethyl)piperidine-1-carbonyl]phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H22N4O4/c26-18-8-9-19(27)25(18)17-6-4-16(5-7-17)20(28)24-12-1-3-15(13-24)14-29-21-22-10-2-11-23-21/h2,4-7,10-11,15H,1,3,8-9,12-14H2
• InChI Key: IVMVYHIEZPEAEH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O)COC4=NC=CC=N4
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases. The compound also contains a pyrimidin-2-yloxy group and a piperidine ring, both of which are common in pharmaceutical compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors. Functionalization of preformed pyrrolidine rings, such as proline derivatives, is another common synthetic strategy.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a pyrimidin-2-yloxy group, and a piperidine ring. The stereochemistry of the molecule would be influenced by the stereogenicity of carbons in the pyrrolidine ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The pyrrolidine ring, for example, can undergo a variety of reactions, including functionalization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolidine ring could contribute to the compound’s three-dimensional shape and stereochemistry.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives have been found to exhibit a variety of biological activities.

Future Directions

Future research could involve the synthesis of new pyrrolidine compounds with different biological profiles. The design of new molecules could start by studying the binding conformation of similar compounds.